Cas no 10540-45-1 (3-(4-Fluorophenyl)aniline)

• Product Name: 3-(4-Fluorophenyl)aniline
• CAS No: 10540-45-1
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• MDL: MFCD03424674
• CID: 118677
• PubChem ID: 2782680
• Update Time: 2025-11-02

3-(4-Fluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-[1,1'-biphenyl]-3-amine
• [1,1'-Biphenyl]-3-amine,4'-fluoro-
• 4'-FLUORO-BIPHENYL-3-YLAMINE
• 4'-Fluorobiphenyl-3-ylamine
• 3-(4-Fluorophenyl)aniline
• 4'-Fluorobiphenyl-3-amine
• AKOS BAR-0128
• CHEMBRDG-BB 4005738
• TIMTEC-BB SBB010211
• 3-AMino-4'-fluorobiphenyl
• [3-(4-fluorophenyl)phenyl]amine
• 4'-FLUORO[1,1'-BIPHENYL]-3-AMINE
• 10540-45-1
• DTXSID80382210
• 4'-Fluoro-biphenyl-3-amine
• CHEMBL4462502
• EN300-1142109
• SY039474
• FS-5390
• ILWUJLSKEHCTSA-UHFFFAOYSA-N
• BB 0222467
• CS-0206238
• FT-0636733
• 2-Boc-amino-3,3-diphenylpropionicacid
• SCHEMBL1013049
• AKOS000303097
• 3-Amino-4 inverted exclamation mark -fluorobiphenyl
• MFCD03424674
• ASINEX-REAG BAS 07758945
• 4'-FLUOROBIPHENYL-3-AMINE HYDROCHLORIDE
• 3-(4-Fluorophenyl)phenylamine;4'-Fluorobiphenyl-3-ylamine;
• DB-040619
• ALBB-013929

• MDL： MFCD03424674
• Inchi： 1S/C12H10FN/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H,14H2
• InChI Key： ILWUJLSKEHCTSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 187.08000
• Monoisotopic Mass: 187.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.65610

3-(4-Fluorophenyl)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-Fluorophenyl)aniline

Recent Advances in the Study of 3-(4-Fluorophenyl)aniline (CAS: 10540-45-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-Fluorophenyl)aniline (CAS: 10540-45-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic amine, characterized by a fluorine-substituted phenyl ring, serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have explored its potential in modulating protein-protein interactions and enhancing the pharmacokinetic properties of lead compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(4-Fluorophenyl)aniline as a building block for the design of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers synthesized a series of derivatives, highlighting the compound's role in improving binding affinity and selectivity. Molecular docking simulations revealed that the fluorine atom's electronegativity contributed to enhanced hydrogen bonding with key residues in the BTK active site, suggesting a promising avenue for treating B-cell malignancies.

In addition to its therapeutic potential, 3-(4-Fluorophenyl)aniline has been investigated for its applications in chemical biology. A recent ACS Chemical Biology article (2024) described its incorporation into fluorescent probes for real-time imaging of cellular processes. The probe's stability and low cytotoxicity make it suitable for tracking intracellular kinase activity, offering insights into signal transduction pathways. This advancement underscores the compound's dual role as both a therapeutic agent and a research tool.

Further research has explored the compound's metabolic stability and toxicity profile. A preclinical study (2024) in Drug Metabolism and Disposition reported that 3-(4-Fluorophenyl)aniline exhibits favorable hepatic clearance rates in rodent models, with minimal off-target effects. These findings support its continued use in drug development, particularly for candidates requiring prolonged systemic exposure. However, the study also noted the need for further optimization to address potential cytochrome P450 interactions.

Emerging synthetic methodologies have also expanded the accessibility of 3-(4-Fluorophenyl)aniline. A 2023 Organic Letters publication detailed a Pd-catalyzed cross-coupling protocol that achieves higher yields (up to 92%) under mild conditions, reducing the environmental impact of large-scale production. This innovation aligns with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

In conclusion, recent studies highlight 3-(4-Fluorophenyl)aniline (CAS: 10540-45-1) as a multifaceted compound with significant potential in drug discovery and chemical biology. Its applications span from kinase inhibitor development to advanced imaging techniques, supported by robust synthetic and metabolic data. Future research should focus on optimizing its derivatives for clinical translation and exploring novel biological targets.